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Compound of Interest

Compound Name: 2-Mercaptonicotinic acid

Cat. No.: B183290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

solubility of 2-mercaptonicotinic acid in aqueous and organic media. The information

presented herein is compiled from publicly available chemical databases and safety data

sheets. It is intended to serve as a foundational resource for researchers and professionals

engaged in the study and application of this compound.

Core Concepts in Solubility
The solubility of a compound is a fundamental physicochemical property that significantly

influences its behavior in various scientific and pharmaceutical applications. For a molecule like

2-mercaptonicotinic acid, which possesses both a carboxylic acid and a thiol group, its

solubility is expected to be highly dependent on the pH of the aqueous medium and the polarity

of the organic solvent. The protonation state of the carboxylic acid and thiol groups, as well as

the potential for hydrogen bonding, will be key determinants of its solubility characteristics.

Quantitative Solubility Data
The publicly available quantitative solubility data for 2-mercaptonicotinic acid is limited and

presents some conflicting information. The following tables summarize the available data.

Table 1: Aqueous Solubility of 2-Mercaptonicotinic Acid
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Solvent Temperature pH Solubility Data Source

Water Not Specified 7.4 >23.3 µg/mL PubChem[1]

Water Not Specified Not Specified Very soluble ChemicalBook[2]

Water Not Specified Not Specified Sparingly soluble Guidechem[3]

Note on Discrepancies: There is a notable contradiction between the qualitative descriptors

"Very soluble" and "Sparingly soluble" found in different sources. The single quantitative data

point of ">23.3 µg/mL" suggests low solubility, which aligns more closely with "sparingly

soluble".[1] This value was reported by the Burnham Center for Chemical Genomics and may

represent a result from a high-throughput screening assay rather than a thermodynamic

solubility limit. Further experimental validation is required to resolve these inconsistencies.

Table 2: Organic Solvent Solubility of 2-
Mercaptonicotinic Acid
Quantitative solubility data for 2-mercaptonicotinic acid in common organic solvents is not

readily available in the public domain. Safety Data Sheets and chemical supplier information

consistently report "No information available" or "N/A" for solubility in organic solvents.[4][5]

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of 2-mercaptonicotinic
acid are not published, a general methodology can be established based on standard

laboratory procedures for organic acids.

General Protocol for Qualitative and Semi-Quantitative
Solubility Determination
This protocol outlines a systematic approach to assess the solubility of 2-mercaptonicotinic
acid in various solvents.

Materials:

2-Mercaptonicotinic acid
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Deionized water

Ethanol (95% and absolute)

Methanol

Dimethyl sulfoxide (DMSO)

Acetone

5% (w/v) Sodium hydroxide (NaOH) solution

5% (w/v) Sodium bicarbonate (NaHCO₃) solution

5% (v/v) Hydrochloric acid (HCl) solution

Test tubes

Vortex mixer

Analytical balance

pH meter or pH indicator strips

Procedure:

Initial Solvent Screening (Qualitative): a. Weigh approximately 10 mg of 2-
mercaptonicotinic acid into a series of clean, dry test tubes. b. To each test tube, add 1 mL

of a different solvent (water, ethanol, methanol, DMSO, acetone). c. Vigorously agitate the

tubes using a vortex mixer for 1-2 minutes. d. Visually inspect for complete dissolution.

Classify as "soluble," "partially soluble," or "insoluble."

Semi-Quantitative Aqueous Solubility: a. Accurately weigh a known amount of 2-
mercaptonicotinic acid (e.g., 50 mg) into a test tube. b. Add the aqueous solvent (e.g.,

water) in small, measured increments (e.g., 0.1 mL). c. After each addition, vortex the

mixture until the solid is fully dissolved or it is clear that no more solid will dissolve. d. Record

the total volume of solvent required to dissolve the solid. Calculate the approximate solubility

in mg/mL.
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Acid-Base Solubility Tests (Aqueous): a. For samples insoluble in water, test for solubility in

5% NaOH, 5% NaHCO₃, and 5% HCl. b. Add 1 mL of the respective acidic or basic solution

to a test tube containing approximately 10 mg of 2-mercaptonicotinic acid. c. Vortex and

observe for dissolution. Solubility in NaOH or NaHCO₃ indicates acidic properties, while

solubility in HCl would suggest basic properties.

Expected Observations: As a carboxylic acid, 2-mercaptonicotinic acid is expected to be

more soluble in basic solutions (NaOH and NaHCO₃) due to the formation of the more polar

carboxylate salt.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for determining the solubility profile of an

organic compound like 2-mercaptonicotinic acid.
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Solubility Testing Workflow for 2-Mercaptonicotinic Acid

If Water Insoluble

Start with known mass of
2-Mercaptonicotinic Acid

Test Solubility in Water

Soluble

Yes

Insoluble / Sparingly Soluble

No

Test Solubility in
Organic Solvents

(Ethanol, Methanol, DMSO, Acetone)

Test Solubility in:
- 5% NaOH

- 5% NaHCO3
- 5% HCl

Soluble in Base
(NaOH, NaHCO3)

Soluble in Acid
(HCl) Insoluble in Acid/Base

Quantify Solubility
(e.g., gravimetric, spectroscopic)
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Caption: A logical workflow for the systematic determination of the solubility of 2-
mercaptonicotinic acid.

Signaling Pathways and Experimental Workflows
A thorough review of the available literature and chemical databases did not yield specific

information regarding signaling pathways in which 2-mercaptonicotinic acid is directly

involved. Similarly, detailed experimental workflows for its use in complex biological or chemical

systems are not publicly documented. The primary context of available information is its

synthesis and basic chemical properties.

Conclusion
The solubility of 2-mercaptonicotinic acid is not yet well-characterized in the public domain.

There are conflicting qualitative reports on its aqueous solubility, and a significant lack of

quantitative data, particularly in organic solvents. The provided experimental protocol offers a

general framework for researchers to systematically determine the solubility profile of this

compound. Further empirical studies are necessary to establish a definitive and comprehensive

understanding of its solubility, which is crucial for its effective application in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Solubility Profile of 2-Mercaptonicotinic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183290#solubility-of-2-mercaptonicotinic-acid-in-
water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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